Cas no 2228612-91-5 (tert-butyl N-{2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate
• CAS No: 2228612-91-5
• MF: C₁₆H₂₂F₂N₂O₃
• MW: 328.354291439056
• CID: 5965707
• PubChem ID: 165698534
• Update Time: 2025-06-08

tert-butyl N-{2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate
• 2228612-91-5
• tert-butyl N-{2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate
• EN300-1889079

• Inchi： 1S/C16H22F2N2O3/c1-14(2,3)23-13(21)20-12-6-5-10(22-4)7-11(12)15(9-19)8-16(15,17)18/h5-7H,8-9,19H2,1-4H3,(H,20,21)
• InChI Key： XLSKLSUTVFSEJN-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C=CC=1NC(=O)OC(C)(C)C)OC)CN)F

Computed Properties

• Exact Mass: 328.15984889g/mol
• Monoisotopic Mass: 328.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate

Recent Advances in the Study of tert-Butyl N-{2-[1-(Aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate (CAS: 2228612-91-5)

The compound tert-butyl N-{2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate (CAS: 2228612-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorocyclopropyl and carbamate functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its role in the development of protease inhibitors and its application in targeted drug delivery systems.

One of the most notable findings in recent research is the compound's utility in the synthesis of irreversible inhibitors for cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The presence of the difluorocyclopropyl moiety enhances the electrophilicity of the molecule, making it highly reactive towards nucleophilic residues in the active sites of target enzymes. This property has been exploited in the design of potent and selective inhibitors, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry.

Further investigations have explored the pharmacokinetic properties of tert-butyl N-{2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate. A recent preclinical study highlighted its favorable metabolic stability and bioavailability, which are critical for its potential use in vivo. The methoxy and carbamate groups contribute to its solubility and membrane permeability, addressing some of the challenges associated with the delivery of cyclopropyl-containing compounds.

In addition to its therapeutic applications, this compound has also been investigated for its role in chemical biology tools. Researchers have utilized it as a versatile building block for the development of activity-based probes (ABPs) that enable the visualization and quantification of enzyme activity in complex biological systems. A 2024 study in ACS Chemical Biology demonstrated its efficacy in profiling deubiquitinating enzymes (DUBs), providing insights into their regulation and function in cellular pathways.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of tert-butyl N-{2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate. Recent efforts have focused on improving the yield and purity of the compound through innovative catalytic methods and green chemistry approaches. For instance, a 2023 publication in Organic Process Research & Development reported a scalable and environmentally friendly synthesis route, which could facilitate its broader adoption in both academic and industrial settings.

In conclusion, tert-butyl N-{2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate (CAS: 2228612-91-5) represents a valuable scaffold in medicinal chemistry and chemical biology. Its unique structural features and versatile applications underscore its potential as a cornerstone for the development of next-generation therapeutics and research tools. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.